Cas no 98069-92-2 (1H-Tetrazole, 1-butyl-)

• Product Name: 1H-Tetrazole, 1-butyl-
• CAS No: 98069-92-2
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 750755
• PubChem ID: 12144386
• Update Time: 2025-04-19

1H-Tetrazole, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-butyl-
• 1-butyltetrazole
• 98069-92-2
• SCHEMBL2052713
• KSUSTLKKFLDJNC-UHFFFAOYSA-N
• DTXSID70478515
• 1-butyl-1H-tetraazole
• 1-butyl-1H-tetrazole

• Inchi： 1S/C5H10N4/c1-2-3-4-9-5-6-7-8-9/h5H,2-4H2,1H3
• InChI Key： KSUSTLKKFLDJNC-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)CCCC

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles